2-{[Amino(iminio)methyl]amino}ethanesulfonate

• CAS No.: 543-18-0
• Product Name: 2-{[Amino(iminio)methyl]amino}ethanesulfonate
• Molecular Formula: C3H9N3O3S
• Molecular Weight: 167.19 g/mol
• IUPAC Name: 2-(diaminomethylideneamino)ethanesulfonic acid
• Standard InChI: InChI=1S/C3H9N3O3S/c4-3(5)6-1-2-10(7,8)9/h1-2H2,(H4,4,5,6)(H,7,8,9)
• Standard InChIKey: JKLRIMRKZBSSED-UHFFFAOYSA-N
• SMILES: C(CS(=O)(=O)O)N=C(N)N
• Canonical SMILES: C(CS(=O)(=O)[O-])[NH+]=C(N)N
• Appearance: Assay:≥95%A crystalline solid
• Physical Description: Solid
• Description: Taurocyamine belongs to the class of organic compounds known as organosulfonic acids. Organosulfonic acids are compounds containing the sulfonic acid group, which has the general structure RS(=O)2OH (R is not a hydrogen atom). Taurocyamine is soluble (in water) and an extremely strong acidic compound (based on its pKa). Taurocyamine has been primarily detected in blood. Within the cell, taurocyamine is primarily located in the cytoplasm. Taurocyamine participates in a number of enzymatic reactions. In particular, taurocyamine can be biosynthesized from taurine. Taurocyamine can also be converted into N-phosphotaurocyamine.; Taurocyamine zwitterion is zwitterionic form of taurocyamine arising from transfer of a proton from the sulfo to the guanidino group; major species at pH 7.3. It is a tautomer of a taurocyamine.
• Solubility: 0.23 M; 39 mg/mL at 21 °C
• Synonyms: 2-[(Aminoiminomethyl)amino]thanesulfonic Acid; Taurocyamine; 2-Guanylaminoethanesulfonic Acid; Amidinotaurine; Guanidinoethanesulfonic Acid; N-Amidinotaurine; N-Guanyltaurine; NSC 667063; Taurocyamin; .
• PubChem Compound: 68340
• Last Modified: Nov 11 2021